Cas no 1805344-28-8 (4-Amino-2-(aminomethyl)-5-(difluoromethyl)pyridine-3-acetonitrile)

4-Amino-2-(aminomethyl)-5-(difluoromethyl)pyridine-3-acetonitrile is a specialized pyridine derivative featuring a difluoromethyl group and an acetonitrile moiety, making it a versatile intermediate in pharmaceutical and agrochemical synthesis. Its bifunctional structure, combining both amino and nitrile groups, allows for further derivatization, enabling the development of novel bioactive compounds. The presence of the difluoromethyl group enhances metabolic stability and lipophilicity, which can be advantageous in drug design. This compound is particularly valuable in the synthesis of heterocyclic frameworks, offering potential applications in medicinal chemistry for the development of enzyme inhibitors or receptor modulators. High purity and well-defined reactivity ensure consistent performance in synthetic workflows.
4-Amino-2-(aminomethyl)-5-(difluoromethyl)pyridine-3-acetonitrile structure
1805344-28-8 structure
Product Name:4-Amino-2-(aminomethyl)-5-(difluoromethyl)pyridine-3-acetonitrile
CAS No:1805344-28-8
MF:C9H10F2N4
MW:212.199307918549
CID:4856175
Update Time:2025-10-28

4-Amino-2-(aminomethyl)-5-(difluoromethyl)pyridine-3-acetonitrile Chemical and Physical Properties

Names and Identifiers

    • 4-Amino-2-(aminomethyl)-5-(difluoromethyl)pyridine-3-acetonitrile
    • Inchi: 1S/C9H10F2N4/c10-9(11)6-4-15-7(3-13)5(1-2-12)8(6)14/h4,9H,1,3,13H2,(H2,14,15)
    • InChI Key: FSRUNJWPRWDLSI-UHFFFAOYSA-N
    • SMILES: FC(C1=CN=C(CN)C(CC#N)=C1N)F

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 250
  • XLogP3: -0.7
  • Topological Polar Surface Area: 88.7

4-Amino-2-(aminomethyl)-5-(difluoromethyl)pyridine-3-acetonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029066026-1g
4-Amino-2-(aminomethyl)-5-(difluoromethyl)pyridine-3-acetonitrile
1805344-28-8 97%
1g
$1,534.70 2022-04-01

Additional information on 4-Amino-2-(aminomethyl)-5-(difluoromethyl)pyridine-3-acetonitrile

Recent Advances in the Study of 4-Amino-2-(aminomethyl)-5-(difluoromethyl)pyridine-3-acetonitrile (CAS: 1805344-28-8)

The compound 4-Amino-2-(aminomethyl)-5-(difluoromethyl)pyridine-3-acetonitrile (CAS: 1805344-28-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique pyridine core and difluoromethyl group, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, biological activity, and potential as a key intermediate in drug development.

One of the most notable advancements in the study of this compound is its role as a building block for novel kinase inhibitors. Kinases are critical targets in cancer therapy, and the structural features of 4-Amino-2-(aminomethyl)-5-(difluoromethyl)pyridine-3-acetonitrile make it an attractive candidate for the development of selective kinase inhibitors. Researchers have successfully incorporated this compound into several lead molecules, demonstrating potent inhibitory activity against specific kinase targets implicated in tumor growth and metastasis.

In addition to its applications in oncology, recent studies have explored the compound's potential in antimicrobial therapy. The presence of the difluoromethyl group has been linked to enhanced metabolic stability and bioavailability, which are crucial factors in the development of new antibiotics. Preliminary in vitro assays have shown that derivatives of this compound exhibit significant activity against drug-resistant bacterial strains, suggesting a promising avenue for future research.

The synthesis of 4-Amino-2-(aminomethyl)-5-(difluoromethyl)pyridine-3-acetonitrile has also been a focal point of recent investigations. Novel synthetic routes have been developed to improve yield and purity, addressing previous challenges in large-scale production. These advancements are expected to facilitate further preclinical and clinical studies, accelerating the translation of this compound into therapeutic applications.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic and pharmacodynamic properties of this compound. Ongoing research aims to elucidate its mechanism of action and identify potential off-target effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to drive further innovation in this area.

In conclusion, 4-Amino-2-(aminomethyl)-5-(difluoromethyl)pyridine-3-acetonitrile (CAS: 1805344-28-8) represents a versatile and promising scaffold in medicinal chemistry. Its applications in kinase inhibition and antimicrobial therapy highlight its potential to address unmet medical needs. Continued research and development efforts will be essential to fully realize its therapeutic potential and bring novel treatments to patients.

Recommended suppliers
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd